Cas no 372143-96-9 (3-Thiopheneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 3-Thiopheneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 372143-96-9
• MF: C₂₁H₁₇NO₄S
• MW: 379.42898440361
• CID: 304058
• PubChem ID: 24729667
• Update Time: 2025-06-08

3-Thiopheneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-thiophen-3-ylacetic acid
• FMOC-L-2-(3-THIENYL)-GLYCINE
• [(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-THIOPHEN-3-YL-ACETIC ACID
• 2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-2-(THIOPHEN-3-YL)ACETIC ACID
• Fmoc-(R)-3-Thienylglycine
• Fmoc-(S)-3-Thienylglycine
• N-FMOC-AMINO-(3-THIENYL)ACETIC ACID
• AKOS026739937
• EN300-649759
• Fmoc-D-(3-thienyl)glycine
• SCHEMBL1157217
• 372143-96-9
• AB12432
• Z1200999188
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(thiophen-3-yl)acetic acid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(thiophen-3-yl)acetic acid

• Inchi： 1S/C21H17NO4S/c23-20(24)19(13-9-10-27-12-13)22-21(25)26-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-10,12,18-19H,11H2,(H,22,25)(H,23,24)
• InChI Key： RXQJSFSUCQXAJC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 379.08800
• Monoisotopic Mass: 379.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.87000
• LogP: 4.80340

Additional information on 3-Thiopheneaceticacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Introduction to 3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] and Its Significance in Modern Chemical Biology

3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino], identified by the CAS number 372143-96-9, represents a fascinating compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered significant attention due to its potential applications in drug development and biochemical studies. The presence of both thiophene and fluorenylmethoxy carbonyl (Fmoc) functional groups makes it a versatile scaffold for designing novel bioactive molecules.

The thiophene ring, a five-membered heterocyclic compound containing sulfur, is well-documented for its role in various pharmacological applications. Its aromaticity and ability to engage in π-stacking interactions make it a preferred component in the design of bioactive compounds. In contrast, the Fmoc group, derived from fluorene, is widely used in peptide synthesis as an amino-protecting group. The combination of these two motifs in 3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] suggests a compound with dual functionality, capable of interacting with multiple biological targets.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that thiophene-based molecules can modulate enzyme activity and interfere with cellular signaling pathways, making them promising candidates for therapeutic intervention.

The Fmoc moiety in this compound not only serves as a protective group but also introduces a bulky aromatic ring that can enhance binding affinity to biological targets. This feature is particularly valuable in rational drug design, where optimizing binding interactions is crucial for achieving high efficacy. The fluorenylmethoxy carbonyl group is known to improve solubility and stability of peptides and peptidomimetics, which are essential properties for pharmaceutical candidates.

In the context of modern drug development, 3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] could serve as a key intermediate in synthesizing novel therapeutic agents. Its structural features allow for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

One of the most compelling aspects of this compound is its potential application in targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and neurodegeneration. Small molecules that can modulate PPIs represent a burgeoning area of research, with 3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] being a promising candidate due to its ability to interact with both hydrophobic and polar regions of protein surfaces.

Furthermore, the compound's structural complexity suggests that it may exhibit multiple modes of action. This polyvalency is highly desirable in drug design, as it can lead to broader therapeutic effects and reduced likelihood of resistance development. For example, simultaneous interaction with an enzyme target and an intracellular receptor could synergistically enhance therapeutic outcomes.

Recent studies have also explored the use of thiophene derivatives in developing sensors for detecting biomolecules relevant to disease diagnosis. The unique electronic properties of thiophene rings allow them to be incorporated into sensor platforms that can detect changes in biological environments with high sensitivity. This application underscores the versatility of thiophene-based compounds beyond their role as pharmacological agents.

The synthesis of 3-Thiopheneacetic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only enhance yield but also minimize unwanted byproducts, ensuring the purity required for biological studies.

In conclusion,3-Thiopheneacetic acid,a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino], CAS no. 372143-96-9, stands out as a versatile molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive compounds targeting various diseases. As research continues to uncover new applications for thiophene derivatives,this compound will undoubtedly play an important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.